Cas no 898776-58-4 (ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE)

ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE structure
898776-58-4 structure
Product Name:ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE
CAS No:898776-58-4
MF:C17H16O3
MW:268.307145118713
MDL:MFCD07700160
CID:878253
PubChem ID:24727461
Update Time:2025-09-21

ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE
    • ethyl 3-(2-phenylacetyl)benzoate
    • MFCD07700160
    • Ethyl 3-(phenylacetyl)benzoate
    • DTXSID20645679
    • ETHYL3-(1-OXO-2-PHENYLETHYL)BENZOATE
    • AKOS016023014
    • 898776-58-4
    • MDL: MFCD07700160
    • Inchi: 1S/C17H16O3/c1-2-20-17(19)15-10-6-9-14(12-15)16(18)11-13-7-4-3-5-8-13/h3-10,12H,2,11H2,1H3
    • InChI Key: XUAXKZOVMDQSLV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC=CC(=C1)C(CC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 268.11000
  • Monoisotopic Mass: 268.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 3.28870

ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB367877-1 g
Ethyl 3-(1-oxo-2-phenylethyl)benzoate; 97%
898776-58-4
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€568.50 2022-06-02
abcr
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£613.00 2022-03-01
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abcr
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€632.80 2025-04-15
abcr
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abcr
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€2353.30 2025-04-15
A2B Chem LLC
AD06050-1g
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